Cas no 946354-00-3 (methyl 3-2-(butylcarbamoyl)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate)

• Product Name: methyl 3-2-(butylcarbamoyl)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate
• CAS No: 946354-00-3
• MF: C₁₇H₂₁N₃O₄S
• MW: 363.431342840195
• CID: 5443578
• Update Time: 2025-10-29

methyl 3-2-(butylcarbamoyl)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• KGLQPVBGNYKWDW-UHFFFAOYSA-N
• methyl 3-2-(butylcarbamoyl)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate

• Inchi： 1S/C17H21N3O4S/c1-3-4-8-18-14(21)7-9-20-15(22)12-6-5-11(16(23)24-2)10-13(12)19-17(20)25/h5-6,10H,3-4,7-9H2,1-2H3,(H,18,21)(H,19,25)
• InChI Key： KGLQPVBGNYKWDW-UHFFFAOYSA-N
• SMILES： S=C1N([H])C2C([H])=C(C(=O)OC([H])([H])[H])C([H])=C([H])C=2C(N1C([H])([H])C([H])([H])C(N([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O)=O

Additional information on methyl 3-2-(butylcarbamoyl)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate

Introduction to Methyl 3-2-(butylcarbamoyl)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate (CAS No. 946354-00-3)

Methyl 3-2-(butylcarbamoyl)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate, identified by its CAS number 946354-00-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the tetrahydroquinazoline class, a heterocyclic structure known for its broad spectrum of biological activities and potential therapeutic applications.

The molecular framework of this compound features a unique combination of functional groups, including a carbamate moiety at the 2-position and a sulfone group at the 4-position, which are critical for its interaction with biological targets. The presence of these functional groups not only influences its chemical reactivity but also contributes to its pharmacological properties. Specifically, the butylcarbamoyl group enhances the compound's solubility and stability, making it more suitable for formulation and administration in biological systems.

In recent years, there has been a growing interest in tetrahydroquinazoline derivatives due to their demonstrated efficacy in various pharmacological contexts. These derivatives have shown promise as inhibitors of kinases, enzymes involved in cancer cell proliferation and signaling pathways. The sulfone group in Methyl 3-2-(butylcarbamoyl)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate is particularly noteworthy for its ability to modulate protein-protein interactions and enzyme activity.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing the structure of heterocyclic compounds to enhance their bioactivity. The synthesis and characterization of Methyl 3-2-(butylcarbamoyl)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate have provided valuable insights into the design of novel therapeutic agents. This compound serves as a template for further derivatization and exploration of its pharmacological potential.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between Methyl 3-2-(butylcarbamoyl)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate and biological targets. These studies have revealed that the compound's binding affinity and selectivity can be fine-tuned by modifying its chemical structure. This knowledge is crucial for developing drugs with improved efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These methodologies include catalytic processes and green chemistry approaches, which minimize waste generation and improve sustainability.

In addition to its pharmacological potential, Methyl 3-2-(butylcarbamoyl)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate has shown promise in preclinical studies as an anti-inflammatory agent. In vitro experiments have demonstrated its ability to inhibit inflammatory pathways by modulating key enzymes such as COX and LOX. These findings suggest that this compound could be a valuable candidate for treating chronic inflammatory diseases.

The development of novel drug candidates often involves rigorous testing to evaluate their safety and efficacy. Methyl 3-2-(butylcarbamoyl)ethyl-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxylate has undergone extensive preclinical studies to assess its pharmacokinetic properties and potential toxicity profiles. These studies have provided valuable data for determining optimal dosing regimens and identifying potential adverse effects.

The integration of cutting-edge technologies such as high-throughput screening (HTS) has accelerated the discovery process for new drug candidates like Methyl 3-(butylcarbamoyl)ethylidene)tetrahydroquinazolinone derivative). HTS allows researchers to rapidly test thousands of compounds against various biological targets simultaneously. This approach has been instrumental in identifying lead compounds with high affinity and selectivity for specific therapeutic targets.

The future prospects for Methyl 3-(butylcarbamoyl)ethylidene)tetrahydroquinazolinone derivative are promising given its unique structural features and demonstrated biological activity. Further research is needed to optimize its pharmacological properties and explore new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical practice.